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Compound of Interest

Compound Name: 4-Chloro-3,5-dimethylisoxazole

Cat. No.: B085836

A Note on Nomenclature: This technical guide details the structure, properties, and applications
of 4-Chloromethyl-3,5-dimethylisoxazole (CAS No: 19788-37-5). It is important to distinguish
this compound from the isomeric 4-chloro-3,5-dimethylisoxazole, where a chlorine atom is
directly attached to the isoxazole ring. The available scientific literature and commercial
availability predominantly point to the chloromethyl derivative as the compound of significant
interest in research and development.

Executive Summary

4-Chloromethyl-3,5-dimethylisoxazole is a versatile heterocyclic compound featuring a reactive
chloromethyl group attached to a dimethylated isoxazole core.[1] This structural arrangement
makes it a valuable intermediate in organic synthesis, particularly in the fields of
pharmaceutical and agrochemical development.[1] Its utility stems from the ability of the
chloromethyl group to undergo various nucleophilic substitution reactions, allowing for the
introduction of diverse functionalities and the construction of more complex molecular
architectures. This guide provides a comprehensive overview of its chemical and physical
properties, spectroscopic data, synthesis protocols, and key applications.

Molecular Structure and Identification

The core structure of 4-Chloromethyl-3,5-dimethylisoxazole consists of a five-membered
isoxazole ring, which is an aromatic heterocycle containing one nitrogen and one oxygen atom
in adjacent positions. The ring is substituted with methyl groups at positions 3 and 5, and a
chloromethyl group at position 4.
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Systematic Name: 4-(Chloromethyl)-3,5-dimethylisoxazole CAS Number: 19788-37-5[2][3]
Molecular Formula: CeHsCINO[1][2] Molecular Weight: 145.59 g/mol [2][3]

Physicochemical and Spectroscopic Properties

A summary of the key physicochemical and spectroscopic data for 4-Chloromethyl-3,5-
dimethylisoxazole is presented below.

Physicochemical Data

Property Value Reference

Light yellow to brown clear

Appearance quid [1]
Boiling Point 87-88 °C at 8 mmHg [1]
Density 1.173 g/mL at 25 °C

Refractive Index (n20/D) 1.486

Flash Point 96 °C (closed cup)

Storage Temperature 2-8 °C

Spectroscopic Data
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Spectroscopy

Data Reference

1H NMR (400 MHz, CDCls)

o (ppm): 4.40 (s, 2H, -CH=2Cl),
2.40 (s, 3H, -CHs), 2.30 (s, 3H, [4]
-CH3)

13C NMR

Data not explicitly provided in
search results, but would be
expected to show signals for
the two distinct methyl
carbons, the chloromethyl
carbon, and the three

isoxazole ring carbons.

Mass Spectrometry Molecular lon (M*): 145 m/z [4]
1S/C6H8CINO/c1-4-6(3-

InChl
7)5(2)9-8-4/h3H2,1-2H3

SMILES Cclnoc(C)clCcCl

Synthesis and Experimental Protocols

Synthesis of 4-Chloromethyl-3,5-dimethylisoxazole

A common synthetic route to 4-Chloromethyl-3,5-dimethylisoxazole involves the

chloromethylation of 3,5-dimethylisoxazole.

Reaction Scheme:
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Reactants

3,5-Dimethylisoxazole

Reflux in Product

ethylene dichloride
with ZnCl2 catalyst

Paraformaldehyde | Chloromethylation 4-Chloromethyl-3,5-dimethylisoxazole

HCI (gas)

Click to download full resolution via product page
Caption: Synthesis of 4-Chloromethyl-3,5-dimethylisoxazole.
Experimental Protocol:
A general procedure for the synthesis is described in the patent CN103130732A.[5]

o Reaction Setup: 3,5-dimethylisoxazole, paraformaldehyde, anhydrous zinc chloride, and
ethylene dichloride are combined in a reaction vessel.

» Reaction Conditions: Hydrogen chloride gas is passed through the mixture, which is then
heated to reflux for approximately 3 hours.

o Workup: After cooling, the reaction mixture is poured into water and neutralized with
potassium carbonate.

o Extraction and Purification: The product is extracted with chloroform. The chloroform extract
is first distilled to recover unreacted 3,5-dimethylisoxazole, followed by vacuum distillation to
collect the 4-Chloromethyl-3,5-dimethylisoxazole fraction at 87-88 °C (1.07 kPa).[5]

Applications in Research and Development
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4-Chloromethyl-3,5-dimethylisoxazole serves as a key building block in the synthesis of more
complex molecules due to the reactivity of its chloromethyl group.

Pharmaceutical and Agrochemical Synthesis

This compound is utilized as an intermediate in the creation of novel pharmaceuticals,
particularly in the development of anti-inflammatory and antimicrobial agents.[1] In the
agrochemical sector, it is used in the formulation of pest control agents.[1]

Workflow for Derivative Synthesis:

4-Chloromethyl-3,5-dimethylisoxazole Nucleophile (e.g., R-SH, R-OH, R-NH2)

Nucleophilic Substitution

Substituted Isoxazole Derivative

Bioactivity Screening
(e.g., anti-inflammatory, antimicrobial)

Click to download full resolution via product page

Caption: General workflow for synthesizing isoxazole derivatives.

Specific Synthetic Applications

Documented applications include its use in the preparation of:
» 4-(3-oxoalkyl)isoxazoles

e (E)-3,5-dimethyl-4-(2-(thiophene-3-yl)vinyl)isoxazole
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These transformations highlight its role in carbon-carbon and carbon-heteroatom bond
formation, enabling the construction of a wide range of isoxazole-containing target molecules.

Safety and Handling

4-Chloromethyl-3,5-dimethylisoxazole is classified as a hazardous substance and should be
handled with appropriate safety precautions in a laboratory setting.

GHS Hazard Information:
e Pictogram: GHS07 (Exclamation mark)
» Signal Word: Warning

e Hazard Statements: H302 + H312 + H332 (Harmful if swallowed, in contact with skin or if
inhaled), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May
cause respiratory irritation).

e Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P280
(Wear protective gloves/protective clothing/eye protection/face protection), P301 + P312 (IF
SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell), P302 +
P352 (IF ON SKIN: Wash with plenty of soap and water), P305 + P351 + P338 (IF IN EYES:
Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy
to do. Continue rinsing).

It is recommended to handle this compound in a well-ventilated fume hood while wearing
appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab
coat.

Conclusion

4-Chloromethyl-3,5-dimethylisoxazole is a valuable and reactive intermediate in organic
synthesis. Its well-defined structure and predictable reactivity make it an important tool for
medicinal chemists and researchers in the life sciences. The data and protocols summarized in
this guide provide a solid foundation for its safe and effective use in the synthesis of novel
compounds with potential biological activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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